Cas no 2227883-66-9 ((2R)-1-amino-3-(1H-indol-3-yl)propan-2-ol)

• Product Name: (2R)-1-amino-3-(1H-indol-3-yl)propan-2-ol
• CAS No: 2227883-66-9
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5846480
• PubChem ID: 165608762
• Update Time: 2025-06-10

(2R)-1-amino-3-(1H-indol-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-amino-3-(1H-indol-3-yl)propan-2-ol
• 2227883-66-9
• EN300-1730083

• Inchi： 1S/C11H14N2O/c12-6-9(14)5-8-7-13-11-4-2-1-3-10(8)11/h1-4,7,9,13-14H,5-6,12H2/t9-/m1/s1
• InChI Key： OYDODPNLHBHQBT-SECBINFHSA-N
• SMILES： O[C@@H](CN)CC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 62Ų

Additional information on (2R)-1-amino-3-(1H-indol-3-yl)propan-2-ol

Introduction to (2R)-1-amino-3-(1H-indol-3-yl)propan-2-ol (CAS No. 2227883-66-9)

(2R)-1-amino-3-(1H-indol-3-yl)propan-2-ol (CAS No. 2227883-66-9) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its potential therapeutic applications. This compound, also known as L-Tryptophanol, is a derivative of tryptophan, an essential amino acid, and exhibits unique structural and functional properties that make it a valuable candidate for various research and development activities.

The chemical structure of (2R)-1-amino-3-(1H-indol-3-yl)propan-2-ol consists of an indole ring attached to a chiral alcohol group, which imparts specific stereochemical characteristics. The presence of the chiral center at the C2 position of the propanol moiety is crucial for its biological activity and selectivity. This compound can be synthesized through various methods, including asymmetric synthesis and enzymatic resolution, ensuring high enantiomeric purity.

Recent studies have highlighted the potential of (2R)-1-amino-3-(1H-indol-3-yl)propan-2-ol in modulating serotonin receptors, which are involved in a wide range of physiological processes, including mood regulation, sleep, and appetite. The compound's ability to interact with these receptors makes it a promising candidate for the development of novel treatments for neurological disorders such as depression and anxiety.

In addition to its potential as a serotonin receptor modulator, (2R)-1-amino-3-(1H-indol-3-yl)propan-2-ol has been investigated for its neuroprotective properties. Preclinical studies have shown that this compound can reduce oxidative stress and inflammation in neuronal cells, suggesting its potential use in the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of (2R)-1-amino-3-(1H-indol-3-yl)propan-2-ol has also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for both oral and parenteral administration. Its high bioavailability and low toxicity further enhance its therapeutic potential.

Clinical trials are currently underway to evaluate the safety and efficacy of (2R)-1-amino-3-(1H-indol-3-yl)propan-2-ol in various therapeutic settings. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and preliminary evidence of efficacy in treating mood disorders.

Beyond its therapeutic applications, (2R)-1-amino-3-(1H-indol-3-yl)propan-2-ol is also used as a research tool in academic and industrial laboratories. Its unique chemical structure makes it an excellent model compound for studying protein-ligand interactions and developing new analytical methods.

In conclusion, (2R)-1-amino-3-(1H-indol-3-yl)propan-2-ol (CAS No. 2227883-66-9) is a multifaceted compound with significant potential in both research and clinical applications. Its ability to modulate serotonin receptors, exhibit neuroprotective effects, and demonstrate favorable pharmacokinetic properties positions it as a promising candidate for the development of novel therapeutics. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic utility.